Cas no 82317-79-1 (D-Phenylalanine,3-(trifluoromethyl)-, hydrochloride (9CI))

• Product Name: D-Phenylalanine,3-(trifluoromethyl)-, hydrochloride (9CI)
• CAS No: 82317-79-1
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• CID: 708342
• PubChem ID: 70396807
• Update Time: 2025-06-07

D-Phenylalanine,3-(trifluoromethyl)-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,3-(trifluoromethyl)-, hydrochloride (9CI)
• D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride
• (R)-2-AMINO-3-(3-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID HYDROCHLORIDE
• SCHEMBL10584250
• RUHKJYUDJXZMFH-DDWIOCJRSA-N
• Y14794
• (2R)-2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid hydrochloride
• 82317-79-1

• Inchi： 1S/C10H10F3NO2.ClH/c11-10(12,13)7-3-1-2-6(4-7)5-8(14)9(15)16;/h1-4,8H,5,14H2,(H,15,16);1H/t8-;/m1./s1
• InChI Key： RUHKJYUDJXZMFH-DDWIOCJRSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 269.0430408g/mol
• Monoisotopic Mass: 269.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.36010

Additional information on D-Phenylalanine,3-(trifluoromethyl)-, hydrochloride (9CI)

D-Phenylalanine, 3-(Trifluoromethyl)-, Hydrochloride (9CI): A Comprehensive Overview

D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride (9CI) is a synthetic amino acid derivative with the CAS number 82317-79-1. This compound is a substituted phenylalanine analog, where the trifluoromethyl group is introduced at the 3-position of the benzene ring. The hydrochloride salt form makes it suitable for various applications in pharmaceuticals and biochemical research. Recent studies have highlighted its potential in drug discovery and as a building block for complex molecules.

The synthesis of D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride involves multi-step organic reactions, including nucleophilic substitution and acid-base chemistry. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. This compound has been extensively studied for its role in peptide synthesis and as a precursor for bioactive molecules.

Recent research has focused on the pharmacokinetic properties of D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride. Studies have shown that this compound exhibits favorable absorption profiles in preclinical models, making it a promising candidate for drug delivery systems. Its ability to penetrate cellular membranes efficiently has been attributed to the trifluoromethyl group's lipophilic nature.

In terms of applications, D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride has found utility in the development of enzyme inhibitors and receptor agonists. For instance, researchers have explored its potential as a substrate for proteolytic enzymes, demonstrating high catalytic efficiency. Additionally, its role in chiral resolution techniques has been documented in several high-impact journals.

The stereochemistry of this compound plays a crucial role in its biological activity. The D configuration ensures optimal interaction with biological targets, as demonstrated in recent studies on enantioselective binding. This property makes it an invaluable tool in asymmetric synthesis and enantioselective catalysis.

From an environmental standpoint, the degradation pathways of D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride have been investigated to assess its eco-friendliness. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, D-Phenylalanine, 3-(trifluoromethyl)-, hydrochloride (9CI) stands out as a versatile compound with significant potential in pharmaceuticals and biochemical research. Its unique chemical properties and favorable pharmacokinetic profile make it a valuable asset in modern drug discovery pipelines.